Cas no 1217849-77-8 ((3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one)

• Product Name: (3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
• CAS No: 1217849-77-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1082416
• PubChem ID: 83487117
• Update Time: 2025-04-20

(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• (3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
• (3aS,7aR)-1-benzyl-3,3a,4,6,7,7a-hexahydro-2H-indol-5-one
• MB12275
• 1217849-77-8

• Inchi： 1S/C15H19NO/c17-14-6-7-15-13(10-14)8-9-16(15)11-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2
• InChI Key： FVOLNIPMLAGJQN-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(C1)CCN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų